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Compound of Interest

Compound Name: (S)-1-(3-fluorophenyl)ethanamine

Cat. No.: B152412 Get Quote

An In-depth Technical Guide to the Physical Properties of (S)-1-(3-fluorophenyl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical

properties of (S)-1-(3-fluorophenyl)ethanamine, a chiral amine frequently utilized as a

building block in the synthesis of pharmacologically active molecules. Due to its importance in

medicinal chemistry, particularly in the development of kinase inhibitors and ion channel

modulators, a thorough understanding of its physical characteristics is essential for its

application in research and development.

Core Physical and Chemical Properties
(S)-1-(3-fluorophenyl)ethanamine is a colorless liquid at room temperature.[1][2][3] While

several key experimental values are not widely reported in the literature, predicted data and

information from analogous compounds provide a reliable profile.

Data Summary
The quantitative physical properties of (S)-1-(3-fluorophenyl)ethanamine are summarized in

the table below. It is important to note that some values are predicted through computational

models and should be confirmed experimentally for critical applications.
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Property Value Source / Notes

Molecular Formula C₈H₁₀FN [4]

Molecular Weight 139.17 g·mol⁻¹ [4]

Appearance Colorless Liquid [1][2]

Boiling Point 182.6 ± 15.0 °C
Predicted for the racemic

mixture.[5][6]

Melting Point 0 °C
Commonly cited by suppliers,

likely a placeholder.[4][7]

Density 1.063 ± 0.06 g/cm³ Predicted value.[7]

Refractive Index ~1.512

No experimental data

available. Value is for the

related isomer (S)-1-(2-

fluorophenyl)ethylamine.[8]

Solubility

Insoluble in water, soluble in

organic solvents like alcohol,

benzene, and ether.

Based on general properties of

arylamines.[9]

Experimental Protocols
The following sections detail standard laboratory methodologies for determining the key

physical properties of liquid amines like (S)-1-(3-fluorophenyl)ethanamine.

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point with a small amount of sample.

[9]

Preparation: A small sample (0.5-1.0 mL) of (S)-1-(3-fluorophenyl)ethanamine is placed

into a small-diameter test tube. A capillary tube, sealed at one end, is inverted and placed

into the sample.

Assembly: The test tube is securely attached to a thermometer. This assembly is then placed

into a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the sample is
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below the oil level.

Heating: The side arm of the Thiele tube is gently heated. This design allows for uniform

heating of the oil via convection.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled. Upon

reaching the boiling point, a continuous and rapid stream of bubbles will emerge from the

capillary tube.

Measurement: Heating is discontinued, and the apparatus is allowed to cool slowly. The

boiling point is the temperature at which the bubble stream ceases and the liquid is drawn

back into the capillary tube. This indicates that the vapor pressure of the sample equals the

atmospheric pressure.[9] The barometric pressure should be recorded alongside the

temperature.[9]

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a fundamental physical constant that can be measured with high

precision using a refractometer.[10]

Calibration: The refractometer prisms are cleaned with a soft tissue using ethanol or

isopropanol and allowed to dry. The instrument is calibrated using a standard of known

refractive index, such as distilled water.

Sample Application: A few drops of (S)-1-(3-fluorophenyl)ethanamine are placed onto the

surface of the lower prism.

Measurement: The prisms are closed and locked. The light source is activated, and the

operator looks through the eyepiece, adjusting the coarse and fine control knobs until the

light and dark fields are sharply focused and centered on the crosshairs.

Reading: The refractive index value is read from the instrument's scale. The measurement is

temperature-dependent, and the temperature (typically 20°C or 25°C) should be controlled

and reported with the reading (e.g., nD²⁰).[11][12]

Qualitative Solubility Assessment
This protocol determines the compound's solubility in various solvents.
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Preparation: A series of test tubes are prepared, each containing 2 mL of a different solvent

(e.g., water, ethanol, diethyl ether, 6 M HCl).[13]

Addition of Amine: To each test tube, 5 drops (~0.1 g) of (S)-1-(3-fluorophenyl)ethanamine
are added.[13]

Observation: The tubes are agitated thoroughly. The sample is classified as "soluble" if it

dissolves completely to form a clear solution, "partially soluble" if some but not all of the

material dissolves, and "insoluble" if it remains as a distinct separate phase.

Acid Solubility: As an amine, the compound is expected to be basic. Its solubility in aqueous

acid (e.g., 6 M HCl) is tested to observe the formation of a soluble ammonium salt.[13]

Logical Workflow Visualization
Synthetic and Resolution Workflow
(S)-1-(3-fluorophenyl)ethanamine is a chiral molecule. A common and industrially relevant

method for its preparation involves the synthesis of the racemic amine followed by chiral

resolution. This process separates the two enantiomers to yield the desired (S)-isomer.
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Racemate Synthesis

Chiral Resolution

3-Fluoroacetophenone

Racemic (RS)-1-(3-fluorophenyl)ethanamine

 Reductive Amination 
 (e.g., NH3, H2, Pd/C)

Diastereomeric Salts:
(S)-Amine-(+)-Acid
(R)-Amine-(+)-Acid

 Add Chiral Resolving Agent 
 (e.g., (+)-Tartaric Acid)

Crystallized Salt
(e.g., (S)-Amine-(+)-Acid)

Fractional Crystallization

Salt in Solution
(e.g., (R)-Amine-(+)-Acid)

Remains in Mother Liquor

(S)-1-(3-fluorophenyl)ethanamine

 Basification (e.g., NaOH) 
 to remove chiral acid

Click to download full resolution via product page

Caption: General workflow for the synthesis and chiral resolution of (S)-1-(3-
fluorophenyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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